(R)-Ethyl 3-amino-2,5-dioxopyrrolidine-3-carboxylate

• IUPAC Name: ethyl (3R)-3-amino-2,5-dioxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C7H10N2O4/c1-2-13-6(12)7(8)3-4(10)9-5(7)11/h2-3,8H2,1H3,(H,9,10,11)/t7-/m1/s1
• InChI Key: PJMURKYAHVPDLH-SSDOTTSWSA-N
• Canonical SMILES: CCOC(=O)C1(CC(=O)NC1=O)N
• Isomeric SMILES: CCOC(=O)[C@]1(CC(=O)NC1=O)N
• Molecular Formula: C7H10N2O4
• DSSTOX Substance ID: DTXSID10443368
• Molecular Weight: 186.17 g/mol
• CAS RN: 159213-18-0

Description

“®-Ethyl 3-amino-2,5-dioxopyrrolidine-3-carboxylate” is a compound that serves as a novel optically active intermediate for preparing tetrahydropyrrolo[1,2-a]pyrazin-4-spiro-3’-pyrrolidine derivatives such as Ranirestat. Ranirestat is a promising therapeutic agent for diabetic complications.

Scientific Research Applications

• Kilogram-Scale Synthesis : This compound is a key intermediate in the production of AS-3201, with the development of a scalable and practical asymmetric amination process, as demonstrated by Toshima et al. (2016) in their work on the process development for manufacturing AS-3201 (Toshima et al., 2016).

• Oxidation Studies : Research by Cirrincione et al. (1987) on the aerial oxidation of 4-substituted 3-amino-2,5-dimethylpyrroles, including ethyl 3-amino-2,5-dimethylpyrrole-4-carboxylate, provides insights into the oxidation products through spectroscopic and X-ray crystallographic studies (Cirrincione et al., 1987).

• Inhibition of Gene Expression : The compound has been used in the study of inhibitors of AP-1 and NF-κB mediated gene expression. Palanki et al. (2002) synthesized analogues of this compound and tested them as inhibitors, identifying novel and potent inhibitors through structure-activity relationship studies (Palanki et al., 2002).

• Synthesis of Pyrazolo[3,4-b]pyridin-3-ones : Lebedˈ et al. (2012) discussed the selective cyclocondensation of Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate, which is closely related to the compound of interest, to synthesize ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates (Lebedˈ et al., 2012).

• Photodiode Applications : Elkanzi et al. (2020) worked on the design and synthesis of a novel compound, ethyl 3-amino-2-cyano-6-hydroxy-7, 12-dioxo-2, 7, 12, 12a-tetrahydro-1H-benzo[g]pyrimido[1, 2-a]quinoline-5-carboxylate, derived from a similar compound, for use in organic photodiodes (Elkanzi et al., 2020).

• Synthesis of Pyrimido[1,2-a]pyrimidines : Eynde et al. (2001) reported on the microwave-mediated synthesis of novel pyrimido[1,2-a]pyrimidines using ethyl 2-amino-4-aryl-1,4-dihydro-6-phenylpyrimidine-5-carboxylates, a compound structurally related to the one (Eynde et al., 2001).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of the compound of Example 1 (496 mg) in acetic acid (15 ml) was added platinum oxide (102 mg). This mixture was stirred vigorously at 50° C. under hydrogen (atmospheric pressure) for 6 hours. During this reaction, to remove carbon dioxide generated with the progress of the reaction, the gas in the reactor was replaced with hydrogen gas several times. The reaction mixture was filtered through a Celite pad and then the Celite was washed with a small amount of acetic acid. The filtrate combined with the washers was concentrated and to the resulting residue was added toluene to remove azeotropically the residual acetic acid and then the mixture was concentrated again. To the residue was added ethyl acetate and the insoluble material was filtered off, and then the ethyl acetate solution was concentrated to give a crude product which was then purified by a flash column chromatography (chloroform:methanol=30:1) to give the desired product (126 mg, 64%) as crystal. 1H NMR (CDCl3) data of this product were consistent with those of an optical active substance described in J. Med. Chem., 1998, 41, p. 4118 to 4129.